Cas no 1006493-22-6 (<br>4-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-2-piperazin-1-yl-6-trifluoromethyl-pyr imidine)

• Product Name: <br>4-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-2-piperazin-1-yl-6-trifluoromethyl-pyr imidine
• CAS No: 1006493-22-6
• MF: C₁₅H₁₉F₃N₆
• MW: 340.346772432327
• CID: 3059805
• PubChem ID: 19621603
• Update Time: 2025-04-21

<br>4-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-2-piperazin-1-yl-6-trifluoromethyl-pyr imidine Chemical and Physical Properties

Names and Identifiers

• <br>4-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-2-piperazin-1-yl-6-trifluoromethyl-pyr imidine
• 4-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-2-PIPERAZIN-1-YL-6-(TRIFLUOROMETHYL)PYRIMIDINE
• 4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• AKOS000311870
• 1006493-22-6
• 4-(1-ethyl-3-methylpyrazol-4-yl)-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
• CHEMBL5310523
• STK350040

• Inchi： 1S/C15H19F3N6/c1-3-24-9-11(10(2)22-24)12-8-13(15(16,17)18)21-14(20-12)23-6-4-19-5-7-23/h8-9,19H,3-7H2,1-2H3
• InChI Key： ROHQCZRESREAAQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=CN(CC)N=C2C)N=C(N=1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 340.162329g/mol
• Monoisotopic Mass: 340.162329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 340.35g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines